Cas no 20565-76-8 (1,2-Ethanediamine,N1-[2-[2-(8Z)-8-heptadecen-1-yl-4,5-dihydro-1H-imidazol-1-yl]ethyl]-)

• Product Name: 1,2-Ethanediamine,N1-[2-[2-(8Z)-8-heptadecen-1-yl-4,5-dihydro-1H-imidazol-1-yl]ethyl]-
• CAS No: 20565-76-8
• MF: C₂₄H₄₈N₄
• MW: 392.664726257324
• CID: 259936
• PubChem ID: 6436526
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-[2-[2-(8Z)-8-heptadecen-1-yl-4,5-dihydro-1H-imidazol-1-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[2-[2-(8Z)-8-heptadecen-1-yl-4,5-dihydro-1H-imidazol-1-yl]ethyl]-
• N'-[2-[2-[(Z)-heptadec-8-enyl]-4,5-dihydroimidazol-1-yl]ethyl]ethane-1,2-diamine
• (Z)-N-(2-(2-(8-Heptadecenyl)-4,5-dihydro-1H-imidazol-1-yl)ethyl)ethylenediamine
• 1,2-Ethanediamine, N-(2-(2-(8Z)-8-heptadecenyl-4,5-dihydro-1H-imidazol-1-yl)ethyl)-
• 1,2-Ethanediamine, N1-(2-(2-(8Z)-8-heptadecen-1-yl-4,5-dihydro-1H-imidazol-1-yl)ethyl)-
• N-(2-{2-[(8Z)-heptadec-8-en-1-yl]-4,5-dihydro-1H-imidazol-1-yl}ethyl)ethane-1,2-diamine
• EINECS 243-884-5
• 20565-76-8
• NS00084267
• DTXSID901015455

• Inchi： 1S/C24H48N4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-27-21-23-28(24)22-20-26-19-18-25/h9-10,26H,2-8,11-23,25H2,1H3/b10-9-
• InChI Key： SYNVBUPZJKYKQJ-KTKRTIGZSA-N
• SMILES： N1(CCNCCN)CCN=C1CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 392.38824
• Monoisotopic Mass: 392.387898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6
• XLogP3: 5.5

Experimental Properties

• Density: 0.96
• Boiling Point: 537.8°Cat760mmHg
• Flash Point: 279.1°C
• Refractive Index: 1.514
• PSA: 53.65